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Compound Name: Transbond

Cat. No.: B1178325 Get Quote

Technical Support Center: Transbond XT
Adhesive
This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals experiencing low bond strength with Transbond XT light-

cured adhesive. The information is presented in a question-and-answer format to directly

address common issues.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the most common causes of low shear bond strength with Transbond XT?

Low bond strength is typically multifactorial, but common causes include improper enamel

preparation, contamination of the bonding surface, inadequate light curing, and incorrect

adhesive handling. Operator technique is a critical factor in achieving optimal bond strength.[1]

[2]

Q2: How does moisture or saliva contamination affect Transbond XT bond strength?

Moisture and saliva contamination are primary causes of bond failure.[3] For conventional

Transbond XT primer, contamination can significantly decrease shear bond strength.[4][5][6]

Studies have shown that enamel surfaces free of contamination exhibit the highest bond
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strengths.[4] While moisture-insensitive primers (MIPs) can improve performance in moist

environments, a dry field is always recommended for optimal results with the standard

Transbond XT primer.[6][7] Blood contamination, in particular, has been shown to significantly

decrease the shear bond strength of Transbond XT.[8]

Q3: What is the correct enamel preparation technique for Transbond XT?

Proper enamel preparation is crucial for establishing a strong mechanical bond. The standard

and most effective method involves:

Prophylaxis: Cleaning the enamel surface with pumice to remove any debris.

Etching: Applying 35-37% phosphoric acid to the enamel for 15 to 60 seconds.[9][10] This

creates microporosities for the adhesive to penetrate.[11]

Rinsing: Thoroughly rinsing the etchant from the tooth surface with a water spray for about

15 seconds.[9]

Drying: Drying the enamel until it appears frosty-white, indicating a properly etched surface

ready for primer application.

Q4: Can the type of curing light or duration of curing affect bond strength?

Yes, both the type of light-curing unit (LCU) and the curing time significantly impact the final

bond strength.[12] Using a high-intensity LED or halogen light can achieve adequate bond

strength with shorter curing times compared to conventional halogen lights.[12] However,

insufficient curing time is a major cause of reduced bond strength. One study found that curing

Transbond XT with an LED unit (1600 mW/cm²) for 6 or 10 seconds resulted in significantly

higher shear bond strength than the manufacturer-recommended 3 seconds for ceramic

brackets.[13] It is critical to ensure the light source is of adequate intensity and that the curing

time is sufficient for the specific light and bracket type being used.[12][14]

Q5: Does the choice of primer influence the final bond strength of Transbond XT?

Yes, the primer is a critical component. Transbond XT primer used with Transbond XT

adhesive generally yields high and reliable bond strength.[15] While self-etching primers

(SEPs) offer a streamlined workflow, conventional etching with phosphoric acid followed by the
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Transbond XT primer often results in superior or comparable bond strength on

uncontaminated surfaces.[4][16]

Q6: What does the location of the bond failure tell me?

The location of the adhesive remnant after debonding, assessed using the Adhesive Remnant

Index (ARI), can provide diagnostic information.

Failure at the enamel-adhesive interface (ARI Score 0-1): Often suggests issues with the

enamel preparation, such as inadequate etching or contamination.

Cohesive failure within the adhesive (ARI Score 2): Indicates that the bond to the enamel

and the bracket was strong.

Failure at the bracket-adhesive interface (ARI Score 3): May point to issues with the bracket

base or contamination of the bracket.

Quantitative Data Summary
The following table summarizes shear bond strength (SBS) data for Transbond XT under

various experimental conditions.
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Condition
Adhesive
System

Mean Shear
Bond Strength
(MPa)

Key Finding Reference

Curing Duration

(LED)
Transbond XT

3s: (Value not

specified, lowest)

6s: Significantly

Higher 10s:

Significantly

Higher

Curing for 6 or

10 seconds with

a high-power

LED light

significantly

improves SBS

for ceramic

brackets

compared to 3

seconds.

[13]

Contamination

Transbond XT

(Conventional

Primer)

Dry: Highest

SBS Water

Contamination:

Significantly

Lower SBS

Saliva

Contamination:

Significantly

Lower SBS

Water and saliva

contamination

significantly

reduce the bond

strength of

Transbond XT

with its

conventional

primer.

[4]

Enamel

Conditioning
Transbond XT

Acid Etch: 13.07

MPa Self-Etch

Primer: (Value

varies)

Conventional

acid-etching

technique

provides a strong

and reliable

bond.

[15][17]

Primer Curing Transbond XT

Primer Pre-

curing: 20.56

MPa Primer Co-

curing: (Value

lower than pre-

curing)

Pre-curing the

primer before

applying the

adhesive paste

can result in

higher bond

strength.

[18]
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Rebonding Transbond XT

First Bonding:

9.89 MPa First

Rebonding: 7.73

MPa Second

Rebonding: 7.32

MPa

Bond strength

decreases with

repeated

bonding

procedures but

may remain

clinically

acceptable.

[19]

Experimental Protocols
Standard Shear Bond Strength (SBS) Testing Protocol
This protocol outlines a common in vitro method for evaluating the shear bond strength of

orthodontic adhesives.

Specimen Preparation:

Extracted human or bovine teeth (typically premolars) are collected and stored in a

solution like distilled water or 10% formaldehyde at room temperature.[13][19]

Teeth selected should have intact enamel, be free of cracks or caries, and have no prior

chemical treatments.[13]

The roots of the teeth are embedded in self-curing acrylic resin blocks, leaving the crown

exposed. The buccal surface of the tooth is oriented parallel to the force that will be

applied during testing.

Enamel Surface Preparation:

The buccal enamel surface is cleaned with a slurry of non-fluoridated pumice using a

rotating brush for 10 seconds.

The surface is rinsed thoroughly with water and dried with oil-free air.

Bonding Procedure:
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Etching: 37% phosphoric acid gel is applied to the enamel surface for 15-30 seconds, then

rinsed for 15 seconds, and dried until the enamel has a chalky, frosty-white appearance.[9]

Priming: A thin, uniform coat of Transbond XT primer is applied to the etched enamel.

Adhesive Application: Transbond XT adhesive paste is applied to the base of the

orthodontic bracket.

Bracket Placement: The bracket is firmly pressed onto the primed enamel surface. Excess

adhesive (flash) is carefully removed from the periphery of the bracket base.

Light Curing: The adhesive is light-cured according to the experimental parameters (e.g.,

for 10 seconds on the mesial side and 10 seconds on the distal side). The light guide tip

should be held as close as possible to the bracket.

Storage and Thermocycling (Optional):

Specimens are stored in distilled water at 37°C for 24 hours to allow the bond to mature.

[14]

For studies simulating the oral environment, specimens may be subjected to

thermocycling (e.g., 500 cycles between 5°C and 55°C).[12]

Shear Bond Strength Testing:

The acrylic block is secured in a universal testing machine.

A shear force is applied to the bracket-tooth interface at a crosshead speed of 1 mm/min

until the bracket debonds.[20]

The force required to debond the bracket is recorded in Newtons (N) and converted to

Megapascals (MPa) by dividing the force by the surface area of the bracket base (mm²).

Visualizations
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Low Bond Strength
(Bond Failure)

Step 1: Review Enamel Preparation

Was enamel frosty-white
after etching/drying?

Step 2: Check for Contamination

Yes

Root Cause:
Improper Etching/Drying

No

Was the field kept completely
dry and clean until curing?

Step 3: Verify Curing Protocol

Yes

Root Cause:
Moisture/Saliva/Blood

Contamination

No

Is light intensity adequate?
Is curing time sufficient?

Step 4: Examine Materials

Yes

Root Cause:
Inadequate Curing

No

Are adhesive/primer
within expiration date?

Root Cause:
Expired Materials

No

Protocol Appears Correct.
Review Operator Technique &

Bracket Placement Force.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for low bond strength.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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